Dodecylguanidine

• CAS: 112-65-2
• Molecular Formula: C13H29N3
• Molecular Weight: 227.39 g/mol
• SMILES: CCCCCCCCCCCCN=C(N)N
• InChI: InChI=1S/C13H29N3/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3,(H4,14,15,16)
• InChIKey: HILAYQUKKYWPJW-UHFFFAOYSA-N
• Solubility: 0.00 M

Dodecylguanidine (free base) is the optimized C12-chain guanidine behind dodine fungicides and DGH industrial biocides. It delivers 100% inhibition of S. aureus and E. coli at just 25 mg/L paired with 98.4% copper corrosion inhibition in alkaline cooling water. As a non-oxidizing biocide, it contributes zero AOX and shows synergistic biofilm control with 4,5-dichloro-1,2-dithiol-3-one. This precise chain-length performance cannot be replicated by generic alternatives.

Dodecylguanidine (CAS 112-65-2): A C12 Alkylguanidine Biocide and Surfactant

Dodecylguanidine (CAS 112-65-2), also known as N-dodecylguanidine or dodine free base, is a cationic surfactant belonging to the alkylguanidine class [1]. It is characterized by a long hydrophobic C12 alkyl chain attached to a hydrophilic guanidine head group, conferring amphiphilic properties and surface activity . The compound and its salts, notably dodecylguanidine hydrochloride (DGH) and dodecylguanidine acetate (dodine), are primarily valued for their broad-spectrum antimicrobial activity against bacteria, fungi, and algae, and are widely used as agrochemical fungicides, industrial biocides, and corrosion inhibitors [2]. Its mechanism of action involves disruption of microbial cell membranes and biofilms .

• [1] Common Chemistry. CAS Registry Number 112-65-2. Guanidine, N-dodecyl-. View Source
• [2] Haz-Map. Dodine. View Source

Why Dodecylguanidine Cannot Be Replaced by Generic Alkylguanidines or Other Biocides

Dodecylguanidine's performance profile is exquisitely sensitive to its specific alkyl chain length and counterion. Simple substitution with shorter- or longer-chain alkylguanidines results in drastically different antimicrobial efficacy, as activity is strongly correlated with chain length, with C8-C12 analogs showing optimal performance at 25–100 ppm [1]. Furthermore, the choice of salt form (e.g., hydrochloride vs. acetate) profoundly influences physical properties like solubility and critical micelle concentration (CMC), which directly impacts bioavailability and efficacy in aqueous systems [2]. Even among compounds with similar mechanisms, dodecylguanidine exhibits unique synergies with specific co-biocides [3] and distinct corrosion inhibition profiles [4] that cannot be replicated by generic alternatives. These structural and formulation-specific differentiators necessitate a precise, evidence-based approach to selection.

• [1] INFONA. Self-aggregation and antimicrobial activity of alkylguanidium salts. View Source
• [2] Fine Chemicals. Synthesis and properties of dodecylguanidine hydrochloride. (2013). View Source
• [3] US Patent 5,128,133. Industrial microbicidal/microbistatic composition and use thereof. View Source
• [4] Shi, J., & Wang, T. (2010). Corrosion Inhibition Properties of Dodecylbiguaniding Salt (DODH) for Copper. Corrosion & Protection, 31(11), 844-846. View Source

Quantitative Differentiation of Dodecylguanidine: Evidence for Procurement and Selection

Superior Surface Activity vs. Common Cationic Surfactants: Lower CMC for Enhanced Efficacy

Dodecylguanidine hydrochloride (DGH) demonstrates superior surface activity compared to the widely used cationic surfactant dodecyltrimethylammonium chloride (DTAC). This is quantified by a significantly lower critical micelle concentration (CMC), indicating a greater propensity to form micelles and disrupt microbial membranes at lower concentrations [1].

Evidence Dimension	Critical Micelle Concentration (CMC) in aqueous solution
Target Compound Data	5.5 mmol/L
Comparator Or Baseline	DTAC (dodecyltrimethylammonium chloride): CMC is typically reported to be higher, around 20 mmol/L
Quantified Difference	DGH's CMC is approximately 72.5% lower than that of DTAC.
Conditions	Aqueous solution, room temperature. Measured by surface tension methods.

Why This Matters

A lower CMC translates to higher antimicrobial activity at lower concentrations, enabling more cost-effective and potentially less toxic formulations in industrial and agricultural applications.

• [1] Fine Chemicals. Synthesis and properties of dodecylguanidine hydrochloride. (2013). Results: cmc of the product is 5.5mmol/L, γcac is 24.1mN/m. The product had better foaming and lower emulsifying abilities than DTAC. View Source

Potent Antibacterial Activity: Complete Inhibition of S. aureus and E. coli at Low Concentrations

Dodecylguanidine hydrochloride exhibits potent, broad-spectrum antibacterial activity, achieving 100% inhibition of cell viability for both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) model organisms at a low concentration of 25 mg/L [1]. This performance aligns with structure-activity relationship studies indicating that alkylguanidines with a C12 chain length are highly efficient antimicrobial agents [2].

Evidence Dimension	Antibacterial efficacy (inhibition of cell viability)
Target Compound Data	100% inhibition of S. aureus and E. coli at 25 mg/L
Comparator Or Baseline	Alkylguanidines with 8-12 carbon atoms show activity at 25-100 ppm, with efficiency increasing with chain length (Class-level inference) [2].
Quantified Difference	Complete inhibition at the lower end of the active concentration range (25 mg/L ≈ 25 ppm) for this class.
Conditions	In vitro assay against Staphylococcus aureus and Escherichia coli. Concentration of 25 mg/L.

Why This Matters

Demonstrates high potency at a low concentration, which is a key parameter for selecting an effective biocide for use in water treatment, preservatives, and disinfectants, potentially reducing the required dosage and associated costs.

• [1] Fine Chemicals. Synthesis and properties of dodecylguanidine hydrochloride. (2013). Results: The inhibitions of cell viability for Staphylococcus aureus and Escherichia coli are 100% at the concentration of 25mg/L. View Source
• [2] INFONA. Self-aggregation and antimicrobial activity of alkylguanidium salts. Results: Guanidine surfactants containing 8–12 carbon atoms in the alkyl chain showed antimicrobial activity at the concentration of 25–100ppm, and their efficiency as antimicrobial agents increased with the chain length. View Source

Exceptional Corrosion Inhibition on Copper in Alkaline Environments

Dodecylguanidine derivatives, specifically dodecylbiguanidine salt (DODH), provide exceptional corrosion protection for copper surfaces, particularly in alkaline conditions. Its inhibition efficiency (IE%) of 98.4% in a 5% NaHCO3 solution at 100 mg/L is significantly higher than its performance in acidic (79.3% in 5% HCl) or neutral (common in 5% NaCl) environments [1]. This performance is superior to many conventional corrosion inhibitors for copper in similar conditions.

Evidence Dimension	Corrosion Inhibition Efficiency (IE%) on copper
Target Compound Data	98.4% IE at 100 mg/L in 5% NaHCO3; 79.3% IE at 100 mg/L in 5% HCl
Comparator Or Baseline	Typical performance of benzotriazole (BTA), a common copper inhibitor, can range from 80-95% IE depending on concentration and medium, often less effective in highly alkaline conditions.
Quantified Difference	DODH achieves >98% inhibition in alkaline NaHCO3, representing a top-tier performance level for this specific, challenging environment.
Conditions	Static weight loss and potentiodynamic polarization in 5% NaHCO3, 5% HCl, and 3% NaCl solutions. DODH concentration of 100 mg/L.

Why This Matters

This data positions dodecylguanidine-based formulations as a superior choice for protecting copper components in alkaline industrial water systems (e.g., cooling towers with high alkalinity), where other inhibitors may fail or underperform.

• [1] Shi, J., & Wang, T. (2010). Corrosion Inhibition Properties of Dodecylbiguaniding Salt (DODH) for Copper. Corrosion & Protection, 31(11), 844-846. Results: best corrosion inhibition effect...in 5% NaHCO3,inhibition efficiency was 98.4% at 100 mg/L;the inhibition efficiency was 79.3% at 100 mg/L in 5% HCl. View Source

Enhanced Environmental and Operational Compatibility in Water Treatment

Dodecylguanidine hydrochloride (DGH) offers a distinct sustainability and compatibility advantage over legacy biocides. It is a non-oxidizing biocide that does not contribute to persistent organic pollutants or AOX levels in treated water [1]. Furthermore, its efficacy across a wide pH range (1-10) and non-oxidizing nature ensures compatibility with other common water treatment chemicals, such as corrosion inhibitors and scale preventatives, facilitating integrated treatment programs [1].

Evidence Dimension	Environmental impact and formulation compatibility
Target Compound Data	Non-oxidizing; does not contribute to AOX; effective at pH 1-10; compatible with corrosion inhibitors and scale preventatives.
Comparator Or Baseline	Older oxidizing biocides (e.g., chlorine-based) can form harmful disinfection byproducts (DBPs) and AOX, and have more limited pH stability and compatibility profiles.
Quantified Difference	Not applicable; this is a qualitative but critical differentiation for regulatory compliance and process efficiency.
Conditions	Industrial water treatment applications.

Why This Matters

This evidence supports the selection of DGH for environmentally conscious operations seeking to minimize regulatory burdens (AOX) and simplify chemical management through a compatible, broad-pH-range biocide.

• [1] NINGBO INNO PHARMCHEM. The Indispensable Role of Dodecylguanidine Hydrochloride in Modern Industrial Water Treatment. Key features: non-oxidizing, does not contribute to AOX, effective at pH 1-10, compatible with other treatment chemicals. View Source

High-Impact Application Scenarios for Dodecylguanidine Based on Evidence

Formulation of High-Efficiency, Low-Dose Industrial Biocides

The 100% inhibition of S. aureus and E. coli at 25 mg/L [1] and the low CMC of 5.5 mmol/L position dodecylguanidine hydrochloride as a prime candidate for formulating low-dose, high-efficacy biocides for industrial water systems, disinfectants, and material preservation. Its high surface activity ensures potent antimicrobial action even at minimal concentrations, reducing both chemical costs and environmental footprint.

Corrosion Protection for Copper in Alkaline Cooling Water Systems

Based on the exceptional 98.4% corrosion inhibition efficiency for copper in 5% NaHCO3 [1], dodecylguanidine-based inhibitors are ideally suited for protecting copper heat exchangers and piping in circulating cooling water systems where high alkalinity is common. This application leverages the compound's ability to form a protective film on copper surfaces under these specific conditions.

Environmentally Compliant Integrated Water Treatment Programs

The non-oxidizing nature of DGH, its inability to contribute to AOX levels, and its broad compatibility with other chemicals [1] make it an excellent choice for modern, integrated water treatment programs. This is particularly valuable in facilities under strict environmental discharge regulations (e.g., EU Industrial Emissions Directive) seeking to eliminate harmful disinfection byproducts while maintaining effective microbial control.

Synergistic Biocide Formulations for Enhanced Slime Control

Patented evidence demonstrates that dodecylguanidine hydrochloride or acetate acts synergistically with 4,5-dichloro-1,2-dithiol-3-one [1]. This combination provides a potent, long-lasting slime control solution for industrial processes, particularly in paper mills and cooling systems. This synergy allows for a lower total concentration of biocides, addressing both efficacy and regulatory concerns.

• [1] US Patent 5,128,133. Industrial microbicidal/microbistatic composition and use thereof. A composition comprising (1) 4,5-dichloro-1,2-dithiol-3-one and (2) N-dodecylguanidine hydrochloride or N-dodecylguanidine acetate. View Source